Cas no 560082-52-2 (7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 560082-52-2
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• MDL: MFCD18089729
• CID: 4652035
• PubChem ID: 59298382
• Update Time: 2025-06-08

7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7,8-difluoro-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one, 7,8-difluoro-
• 7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one

• MDL： MFCD18089729
• Inchi： 1S/C8H5F2NO2/c9-4-1-2-5-8(7(4)10)13-3-6(12)11-5/h1-2H,3H2,(H,11,12)
• InChI Key： JCNKLQRINZTFII-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C(F)=CC=C2NC(=O)C1

Computed Properties

• Exact Mass: 185.02883473g/mol
• Monoisotopic Mass: 185.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one

Professional Introduction to Compound with CAS No. 560082-52-2 and Product Name: 7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one

The compound identified by the CAS number 560082-52-2 and the product name 7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzoxazinone class, a structural motif known for its broad spectrum of biological activities. The introduction of fluorine atoms at the 7 and 8 positions enhances its pharmacological properties, making it a subject of intense research interest.

Benzoxazinones have garnered attention due to their demonstrated efficacy in various therapeutic applications. The structural framework of 7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one imparts unique electronic and steric properties that contribute to its interaction with biological targets. Recent studies have highlighted its potential in modulating key cellular pathways involved in inflammation and cancer progression.

One of the most compelling aspects of this compound is its mechanism of action. The presence of fluorine substituents at the 7 and 8 positions enhances its metabolic stability and binding affinity to enzymes such as topoisomerases and kinases. These interactions are critical for its therapeutic efficacy. For instance, research has shown that derivatives of benzoxazinones can inhibit the activity of tyrosine kinases, which are overexpressed in many cancerous tissues.

Moreover, the fluorinated benzoxazinone scaffold exhibits notable pharmacokinetic profiles. The fluorine atoms contribute to increased lipophilicity, facilitating better membrane penetration and faster cellular uptake. This property is particularly advantageous for designing drugs that require rapid absorption and distribution throughout the body. Comparative studies have demonstrated that compounds with similar fluorinated structures exhibit improved bioavailability compared to their non-fluorinated counterparts.

The synthesis of 7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. The introduction of fluorine atoms at specific positions demands expertise in fluorination techniques, which are critical for maintaining the structural integrity and biological activity of the compound.

Recent advancements in computational chemistry have further elucidated the structure-activity relationships (SAR) of this class of compounds. Molecular modeling studies have revealed that the fluorine substituents play a pivotal role in optimizing binding interactions with target proteins. These insights have guided the design of novel analogs with enhanced potency and reduced side effects.

In clinical settings, 7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one has shown promise in preclinical trials as a potential therapeutic agent for various diseases. Its ability to modulate inflammatory pathways makes it a candidate for treating autoimmune disorders such as rheumatoid arthritis. Additionally, its anti-cancer properties have been investigated in several preclinical models, where it demonstrated significant tumor suppression effects.

The development of this compound aligns with global trends toward personalized medicine and targeted therapy. By understanding the specific interactions between fluorinated benzoxazinones and biological targets, researchers can tailor drug design to individual patient needs. This approach holds promise for improving treatment outcomes while minimizing adverse reactions.

The regulatory landscape for novel pharmaceutical compounds like 7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one is stringent but well-established. Compliance with international guidelines ensures that these compounds are safe and effective before reaching clinical use. Ongoing research efforts are focused on optimizing synthetic routes and scaling up production processes to meet regulatory requirements.

Future directions in this field include exploring new synthetic strategies for introducing fluorine atoms into complex molecular frameworks. Additionally, investigating the potential synergistic effects of combining benzoxazinones with other therapeutic agents could lead to more comprehensive treatment regimens for complex diseases.

In conclusion,7,8-difluoro-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 560082-52-2) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research and development in medicine.